Cas no 2228603-48-1 (3-(3-methoxy-1,2-oxazol-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(3-methoxy-1,2-oxazol-5-yl)-2-oxopropanoic acid
• CAS No: 2228603-48-1
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 5798120
• PubChem ID: 165613738
• Update Time: 2024-01-08

3-(3-methoxy-1,2-oxazol-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-1,2-oxazol-5-yl)-2-oxopropanoic acid
• 2228603-48-1
• EN300-1729791

• Inchi： 1S/C7H7NO5/c1-12-6-3-4(13-8-6)2-5(9)7(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： JALCJAFCNPGWGS-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 185.03242232g/mol
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.6Ų